Ethyl 4-(5-bromothiophene-2-carboxamido)benzoate

• IUPAC Name: ethyl 4-[(5-bromothiophene-2-carbonyl)amino]benzoate
• InChI: InChI=1S/C14H12BrNO3S/c1-2-19-14(18)9-3-5-10(6-4-9)16-13(17)11-7-8-12(15)20-11/h3-8H,2H2,1H3,(H,16,17)
• InChI Key: BZBRLAUYIZRISX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(S2)Br
• Molecular Formula: C14H12BrNO3S
• Molecular Weight: 354.22 g/mol
• CAS No.: 391224-05-8

Description

Ethyl 4-(5-bromothiophene-2-carboxamido)benzoate is a useful research compound. Its molecular formula is C14H12BrNO3S and its molecular weight is 354.22. The purity is usually 95%.
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Scientific Research Applications

• Synthesis Applications : This compound and its derivatives have been explored for their potential in novel synthesis methods. For instance, they are used in palladium-catalysed direct heteroarylations, where esters like ethyl 5-bromothiophene-2-carboxylate act as alternative reagents to halofurans and halothiophenes. These processes are significant for synthesizing biheteroaryls in high yields, offering a more efficient approach to synthesizing complex organic compounds (Fu, Zhao, Bruneau, & Doucet, 2012).

• Antimicrobial Properties : Some derivatives of Ethyl 4-(5-bromothiophene-2-carboxamido)benzoate have been studied for their antimicrobial properties. A study explored the synthesis of 5-bromothiophene based dihydropyrimidin-(thi)ones, demonstrating good antibacterial and antifungal activities. Such research is crucial for developing new antimicrobial agents (Sharma et al., 2022).

• Photophysical and Photochemical Properties : The photochemical reactions and photophysical properties of certain ethyl-carboxylate derivatives have been studied, revealing insights into the π→π* transitions and fluorescence characteristics. These studies are essential for understanding the potential of these compounds in photo-oxidation processes and other photochemical applications (Amati et al., 2010).

• Organic Synthesis and Crystal Structure Analysis : The synthesis and crystal structure of related compounds have been investigated, providing valuable information about the molecular geometry and bonding characteristics. Such research is fundamental to the field of organic chemistry, particularly in the development of new synthetic methods and materials (Er, Değirmencioğlu, & Tahtaci, 2015).